Cas no 1797182-33-2 (2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one
• CAS No: 1797182-33-2
• MF: C₁₇H₂₃N₃O₂S
• MW: 333.448422670364
• CID: 5369825
• Update Time: 2025-07-17

2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-Benzisoxazol-3-yl)-1-[3-[(dimethylamino)methyl]tetrahydro-1,4-thiazepin-4(5H)-yl]ethanone
• 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one

• Inchi： 1S/C17H23N3O2S/c1-19(2)11-13-12-23-9-5-8-20(13)17(21)10-15-14-6-3-4-7-16(14)22-18-15/h3-4,6-7,13H,5,8-12H2,1-2H3
• InChI Key： XVYLFGQXKUEAPV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCSCC1CN(C)C)CC1C2=C(ON=1)C=CC=C2

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.6±50.0 °C(Predicted)
• pka: 9.35±0.28(Predicted)

Additional information on 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one

Research Brief on 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one (CAS: 1797182-33-2)

The compound 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one (CAS: 1797182-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanism of action, and potential clinical implications.

Recent studies have identified this compound as a potent modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as schizophrenia and Parkinson's disease. The structural uniqueness of the molecule, featuring a benzoxazole ring and a thiazepane moiety, contributes to its high affinity and selectivity for target receptors. Preliminary in vitro and in vivo studies have demonstrated promising results in terms of efficacy and safety profiles.

One of the key advancements in the research of this compound is the elucidation of its binding mechanism. X-ray crystallography and molecular docking studies have revealed that the dimethylamino-methyl group plays a critical role in stabilizing interactions with the receptor's active site. This insight has paved the way for the development of derivatives with enhanced pharmacokinetic properties.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. Early-stage studies suggest that it may inhibit certain kinases involved in tumor proliferation. However, further validation is required to confirm these findings and assess the compound's viability as an anticancer agent.

The synthesis and optimization of 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for facilitating future preclinical and clinical studies.

Despite the promising data, several challenges remain. The compound's metabolic stability and potential off-target effects need to be thoroughly investigated. Additionally, more comprehensive toxicology studies are required to ensure its safety for human use. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-(1,2-benzoxazol-3-yl)-1-{3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl}ethan-1-one represents a promising candidate for the treatment of neurological and potentially oncological disorders. Continued research and development efforts will be critical to unlocking its full therapeutic potential and addressing existing limitations.